3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid

• IUPAC Name: 3-[cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid
• InChI: InChI=1S/C11H19NO3/c1-3-12(9-6-4-5-7-9)10(13)8(2)11(14)15/h8-9H,3-7H2,1-2H3,(H,14,15)
• InChI Key: QRDBTAFKAUNTDZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCC1)C(=O)C(C)C(=O)O
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol

Description

3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It was first identified as a potential anti-cancer agent due to its ability to selectively target cancer cells with nucleolar stress.

Mechanism of Action

3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid selectively inhibits RNA polymerase I transcription, which is responsible for the synthesis of ribosomal RNA (rRNA). This leads to nucleolar stress, which activates the p53 pathway and induces DNA damage response. The resulting DNA damage leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid has been shown to have a number of biochemical and physiological effects. It induces DNA damage and cell cycle arrest in cancer cells, leading to apoptosis. In addition, 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid has been found to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor recurrence and resistance to chemotherapy. 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid is its selective targeting of cancer cells with nucleolar stress, which makes it a promising anti-cancer agent. However, 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on human health are not yet fully understood. In addition, 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid is a small molecule inhibitor, which may limit its effectiveness in treating certain types of cancer.

Future Directions

There are many possible future directions for research on 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid. One area of interest is the development of combination therapies that incorporate 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid with other anti-cancer agents. Another area of research is the development of 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid analogs with improved efficacy and safety profiles. Finally, research on the potential therapeutic applications of 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid for neurological disorders is also an area of interest.

Synthesis Methods

The synthesis of 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid involves the reaction of 2,6-dichloropurine with 1-cyclopentylethylamine in the presence of sodium hydride, followed by the reaction of the resulting intermediate with ethyl 2-bromo-2-methylpropanoate. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid has been extensively studied for its potential as an anti-cancer agent. It has been shown to selectively target cancer cells with nucleolar stress, which is a common feature of many cancer types. 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid has been found to induce DNA damage and cell cycle arrest in cancer cells, leading to apoptosis. In addition to its anti-cancer properties, 3-[Cyclopentyl(ethyl)amino]-2-methyl-3-oxopropanoic acid has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Huntington's disease.